Cas no 267880-84-2 (Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)-)

• Product Name: Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)-
• CAS No: 267880-84-2
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 247886
• PubChem ID: 53425841
• Update Time: 2025-04-19

Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)-
• 3-[3-methyl-5-(trifluoromethyl)phenyl]-3-oxopropanenitrile
• 3-Methyl-5-(trifluoroMethyl)benzoylacetonitrile
• 3-OXO-3-(3-METHYL-5-TRIFLUOROMETHYLPHENYL)-PROPIONITRILE
• Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)
• DTXSID30699002
• 3-(3-methyl-5-(trifluoromethyl)phenyl)-3-oxopropanenitrile
• 267880-84-2

• Inchi： 1S/C11H8F3NO/c1-7-4-8(10(16)2-3-15)6-9(5-7)11(12,13)14/h4-6H,2H2,1H3
• InChI Key： PSXSSDAUEQSLCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(CC#N)=O)C=1)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 40.86000
• LogP: 3.11018

Benzenepropanenitrile,3-methyl-b-oxo-5-(trifluoromethyl)- Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38